Cas no 66543-80-4 (tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate)

• Product Name: tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate
• CAS No: 66543-80-4
• MF: C₂₀H₃₄O₈
• MW: 402.479167461395
• CID: 964175
• PubChem ID: 3017686
• Update Time: 2025-04-19

tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• tris(2-methylpropyl) 2-(acetyloxy)propane-1,2,3-tricarboxylate
• tris(2-methylpropyl) 2-acetyloxypropane-1,2,3-tricarboxylate
• Acetyltriisobutyl citrate
• ACETYL TRIISOBUTYL CITRATE
• NS00053148
• 1,2,3-TRIS(2-METHYLPROPYL) 2-(ACETYLOXY)PROPANE-1,2,3-TRICARBOXYLATE
• UNII-9037CNN5JT
• EINECS 266-399-0
• SCHEMBL722772
• DTXSID10985152
• 9037CNN5JT
• Q27271271
• 66543-80-4
• Tris-(2-methylpropyl)2-(acetyloxy)propane-1,2,3-tricarboxylate
• ACETYL TRIISOBUTYLCITRATE
• Triisobutyl 2-acetoxypropane-1,2,3-tricarboxylate
• KCCLEAUZFNBELO-UHFFFAOYSA-N

• Inchi： 1S/C20H34O8/c1-13(2)10-25-17(22)8-20(28-16(7)21,19(24)27-12-15(5)6)9-18(23)26-11-14(3)4/h13-15H,8-12H2,1-7H3
• InChI Key： KCCLEAUZFNBELO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)OCC(C)C)(CC(=O)OCC(C)C)CC(=O)OCC(C)C

Computed Properties

• Exact Mass: 402.22542
• Monoisotopic Mass: 402.22536804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2